Docusate sodium

Description

Docusate sodium is a medication commonly used as a stool softener and laxative to treat occasional constipation . It increases the amount of water absorbed by the stool in the gut, making it softer and easier to pass . It is often recommended when straining during bowel movements should be avoided, such as after surgery or a heart attack . While docusate sodium is available under various brand names, it's also found in combination medications like docusate sodium and senna, where senna acts as a bowel stimulant . The effectiveness of docusate sodium alone for constipation is debated, with some studies suggesting it is no more effective than a placebo .

The typical adult oral dosage ranges from 50 to 400 mg daily, divided into one to four doses . For children, the oral dosage varies depending on age . Docusate sodium is generally considered safe during pregnancy and breastfeeding, but is not recommended for individuals with appendicitis, acute abdomen, or ileus . Side effects are typically mild, but an allergic reaction, rectal bleeding, or rash warrant immediate medical attention .

Beyond its medical applications, docusate sodium, also known as dioctyl sodium sulfosuccinate (DOSS), functions as a surfactant in various non-medical contexts, including as a food additive, emulsifier, and wetting agent . It can be found in pasteurized cheese spreads, cream cheeses, and salad dressings . Docusate shares its surfactant properties with other compounds like Aerosol OT, under which docusate sodium was originally patented, highlighting its utility in forming microemulsions .

• CAS No.: 577-11-7
• Product Name: Docusate sodium
• Molecular Formula: C20H37NaO7S
• Molecular Weight: 444.6 g/mol
• IUPAC Name: sodium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonate
• Standard InChI: InChI=1S/C20H38O7S.Na/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25);/q;+1/p-1
• Standard InChIKey: APSBXTVYXVQYAB-UHFFFAOYSA-M
• SMILES: CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)O.[Na+]
• Canonical SMILES: CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].[Na+]
• Purity: > 95%
• Synonyms: Aerosol OT; Colace; DEH Na SS; DEH-Na-SS; diethylhexyl sodium sulfosuccinate; Dioctyl Sulfosuccinate; Dioctyl Sulfosuccinate, Sodium; Dioctyl Sulfosuccinates; Dioctyl Sulfosuccinic Acid; Dioctyl Sulfosuccinic Acid, Ammonium Salt; Dioctyl Sulfosuccinic Acid, Barium Salt; Dioctyl Sulfosuccinic Acid, Calcium Salt; Dioctyl Sulfosuccinic Acid, Magnesium Salt; Dioctyl Sulfosuccinic Acid, Potassium Salt; Dioctyl Sulfosuccinic Acid, Sodium Salt; Dioctylsulfosuccinate; Dioctylsulphosuccinate, Sodium; Docusate; Docusate Calcium; Docusate Potassium; Docusate Sodium; DOSS; Sodium Bis(2-ethylhexyl)sulfosuccinate; Sodium Dioctyl Sulfosuccinate; Sodium Dioctylsulphosuccinate; Sodium Sulfosuccinate, Diethylhexyl; Sulfosuccinate, Diethylhexyl Sodium; Sulfosuccinate, Dioctyl; Sulfosuccinates, Dioctyl; Sulfosuccinic Acid bis(2-Ethylhexyl) Este
• PubChem Compound: 23673837
• Last Modified: Aug 15 2023